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Compound of Interest

Compound Name: Boc-Gly-OSu

Cat. No.: B558416 Get Quote

This guide provides an in-depth overview of the essential safety precautions for handling N-

(tert-Butoxycarbonyl)glycine N-hydroxysuccinimide ester (Boc-Gly-OSu). The information

presented here is intended for researchers, scientists, and drug development professionals to

ensure a safe laboratory environment. Due to the limited availability of a specific,

comprehensive safety data sheet (SDS), this document synthesizes information from various

sources to provide a robust safety framework.

Section 1: Compound Identification and Properties
Boc-Gly-OSu is a commonly used reagent in peptide synthesis and bioconjugation. Its

chemical structure consists of a glycine core, protected at the N-terminus by a tert-

butoxycarbonyl (Boc) group and activated at the C-terminus with an N-hydroxysuccinimide

(OSu) ester. This activation facilitates efficient coupling to primary amines.
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Property Data

Molecular Formula C₁₁H₁₆N₂O₆[1][2]

Molecular Weight 272.25 g/mol [1][2]

Appearance White to off-white solid or powder[1][3][4]

Melting Point 165-167 °C[1][4]

Storage Temperature -20°C[1][4][5]

Synonyms

Boc-glycine N-hydroxysuccinimide ester, N-(tert-

Butoxycarbonyl)glycine N-hydroxysuccinimide

ester[1][2]

Section 2: Hazard Identification and Safety
Precautions
While the toxicological properties of Boc-Gly-OSu have not been thoroughly investigated, it

should be handled with care, assuming it may present hazards similar to analogous

compounds.[6]

Potential Hazards:

May cause respiratory irritation.[7]

Combustible solid.[1][8] Dust clouds generated from the fine powder may form an explosive

mixture with air.[8]

Combustion may produce hazardous products such as carbon monoxide (CO), carbon

dioxide (CO2), and nitrogen oxides (NOx).[7][8]

Precautionary Statements:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3][7][9]

Avoid contact with skin, eyes, and clothing.[6][7]
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Wash hands thoroughly after handling.[3][6]

Use only outdoors or in a well-ventilated area.[7]

Section 3: Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of the compound

and ensure the safety of laboratory personnel.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

the inhalation of dust particles.[3][7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][8][9]

Skin Protection: A laboratory coat and chemical-resistant gloves (e.g., nitrile rubber) are

mandatory.[3][7][8][9][10]

Respiratory Protection: If dust is generated, a NIOSH-approved respirator (e.g., N95) should

be used.[1][3][9]

Storage:

Store in a cool, dry, and well-ventilated place.[3][6][7]

Keep the container tightly sealed to prevent moisture contamination, as the compound is

moisture-sensitive.[3][4][6][7][10]

The recommended storage temperature is -20°C.[1][4][5]

Store away from incompatible materials such as strong oxidizing agents and water.[7]

Section 4: First-Aid Measures
In the event of exposure, the following first-aid measures should be taken:
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Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek medical attention if symptoms persist.[7][9]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[6][7][9] Remove contaminated clothing. If skin irritation occurs, consult a

physician.[7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 10-15 minutes,

making sure to hold the eyelids open.[6][9] Seek immediate medical attention from an

ophthalmologist.[6]

Ingestion: If the person is conscious, rinse their mouth with water.[6][9] Do not induce

vomiting. Call a physician for medical advice.[6][9] Never give anything by mouth to an

unconscious person.[9]

Section 5: Accidental Release Measures
In case of a spill, follow these procedures:

Minor Spills:

Avoid generating dust.[8][10]

Use dry clean-up methods such as gently sweeping the material into a suitable, labeled

container for waste disposal.[8][10]

Major Spills:

Evacuate the area and alert emergency responders.

Wear appropriate personal protective equipment, including respiratory protection.[8]

Section 6: Experimental Protocol: Peptide Coupling
The following is a general protocol for a peptide coupling reaction using Boc-Gly-OSu. This

procedure should be performed in a chemical fume hood with appropriate PPE.

Materials:
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Boc-Gly-OSu

Amino acid or peptide with a free amino group

Solvent (e.g., Dimethylformamide - DMF)

Base (e.g., Diisopropylethylamine - DIPEA)

Procedure:

Dissolution: Dissolve the amino acid or peptide in DMF.

Addition of Base: Add DIPEA to the solution to deprotonate the amino group.

Addition of Boc-Gly-OSu: Add Boc-Gly-OSu to the reaction mixture.

Reaction: Allow the reaction to proceed at room temperature with stirring for a specified time.

Monitoring: Monitor the reaction progress using a suitable analytical technique (e.g., TLC or

LC-MS).

Work-up: Once the reaction is complete, quench the reaction and purify the product.
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Preparation

Reaction

Analysis & Purification

Dissolve peptide in DMF

Add DIPEA

Add Boc-Gly-OSu

Stir at room temperature

Monitor reaction (TLC/LC-MS)

Quench and purify

Click to download full resolution via product page

Peptide coupling workflow using Boc-Gly-OSu.

Section 7: Disposal Considerations
All waste containing Boc-Gly-OSu must be handled in accordance with local, state, and federal

regulations.[8] Collect solid waste and contaminated materials in a dedicated, sealed, and

clearly labeled hazardous waste container.[10] Do not dispose of this chemical down the drain
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or in regular trash.[10] Contact your institution's Environmental Health and Safety (EHS) office

for proper disposal procedures.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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